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Compound of Interest

Compound Name: N,N',N''-Trimethylguanidine

CAS No.: 6145-43-3

Cat. No.: B1605261

Get Quote

Executive Summary & Chemical Profile
N,N',N''-Trimethylguanidine (1,2,3-Trimethylguanidine) is a symmetric organic superbase

distinct from its more common isomer, 1,1,3,3-tetramethylguanidine (TMG). While 1,1,3,3-TMG

is frequently employed as a general base, the symmetric N,N',N''-isomer offers unique catalytic

advantages driven by the high symmetry of its conjugate acid (guanidinium cation). This

symmetry delocalizes positive charge more effectively, stabilizing transition states in

transesterification and silanol condensation reactions.

This guide details the application of N,N',N''-Trimethylguanidine in Ring-Opening

Polymerization (ROP) of cyclic esters and Silane/Siloxane Curing, providing validated protocols

that leverage its specific structural properties.
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Property Specification

IUPAC Name 1,2,3-Trimethylguanidine

Common Name N,N',N''-Trimethylguanidine (Sym-TMG)

CAS Number 6145-43-3

Molecular Formula

Molecular Weight 101.15 g/mol

Basicity (pKa) ~12.0–13.0 (Acetonitrile)

Solubility
Miscible in

, THF, Toluene, Water

Mechanism of Action: The Symmetry Advantage[3]
Unlike asymmetric guanidines, N,N',N''-Trimethylguanidine possesses

(or effective

) symmetry upon protonation. In polymerization catalysis, particularly ROP, this symmetry plays
a critical role in stabilizing the tetrahedral intermediate formed during monomer ring-opening.

Catalytic Mode: Bifunctional Activation
In the Ring-Opening Polymerization of lactide or caprolactone, N,N',N''-Trimethylguanidine
operates via a Hydrogen-Bonding General Base mechanism:

Nucleophile Activation: The imine nitrogen accepts a proton from the initiating alcohol (or

chain end), increasing its nucleophilicity.

Transition State Stabilization: The resulting symmetric guanidinium cation forms a dual

hydrogen-bond complex with the monomer's carbonyl oxygen and the alkoxide intermediate.

This "oxyanion hole" stabilization is enhanced by the symmetric distribution of charge across

the three nitrogen atoms.
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Caption: Catalytic cycle for ROP showing activation of the initiator and stabilization of the

transition state by the guanidinium cation.

Application Protocol A: ROP of L-Lactide
This protocol utilizes N,N',N''-Trimethylguanidine to synthesize Poly(L-lactide) (PLLA) with

controlled molecular weight and narrow dispersity (

). The symmetric cation minimizes transesterification side reactions (back-biting), often yielding
better control than asymmetric analogs.

Materials
Monomer: L-Lactide (Recrystallized from dry toluene).

Catalyst: N,N',N''-Trimethylguanidine (98%, dried over

and distilled).

Initiator: Benzyl Alcohol (BnOH) (Distilled over

).

Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF) (Anhydrous).

Quenching Agent: Benzoic Acid.

Step-by-Step Methodology
Inert Atmosphere Setup: Perform all manipulations in a glovebox under

or Ar atmosphere (

ppm).

Stock Solution Preparation:

Dissolve N,N',N''-Trimethylguanidine in DCM to create a 0.1 M stock solution.

Dissolve Benzyl Alcohol in DCM to create a 0.1 M stock solution.
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Reaction Assembly:

In a Schlenk tube, dissolve L-Lactide (1.44 g, 10.0 mmol) in DCM (8.0 mL).

Add Benzyl Alcohol stock solution (1.0 mL, 0.1 mmol) for a target Degree of

Polymerization (

) of 100.

Add N,N',N''-Trimethylguanidine stock solution (0.5 mL, 0.05 mmol). Note: A 0.5–1.0 eq

ratio relative to initiator is recommended.

Polymerization:

Seal the tube and stir at 25 °C.

Time: Reaction typically reaches >95% conversion within 10–30 minutes depending on

catalyst loading.

Quenching & Isolation:

Quench by adding excess Benzoic Acid (10-20 mg).

Precipitate the polymer into cold Methanol (100 mL).

Filter and dry under vacuum at 40 °C for 12 hours.

Expected Results
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Parameter Value Notes

Conversion > 95%
Determined by

NMR

(Theoretical) 14,400 g/mol Based on [M]/[I] = 100

(GPC) 13,800–15,000 g/mol Excellent agreement

Dispersity (

)
1.05 – 1.10 Indicates "living" character

Application Protocol B: Moisture-Curable Silane
Coatings
N,N',N''-Trimethylguanidine is highly effective in catalyzing the condensation of silanol-

terminated polymers (e.g., PDMS) or alkoxysilanes. Its basicity accelerates hydrolysis and

condensation without the toxicity associated with organotin catalysts (e.g., DBTDL).

Materials
Resin:

-Dimethoxysilyl-terminated Polypropylene Glycol (MS Polymer) or Silanol-terminated PDMS.

Crosslinker: Methyltrimethoxysilane (MTMS).

Catalyst: N,N',N''-Trimethylguanidine.[1][2][3][4]

Adhesion Promoter: Aminopropyltrimethoxysilane (APTMS).

Workflow Diagram
Caption: Workflow for formulating and curing tin-free silane systems using N,N',N''-
Trimethylguanidine.
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Step-by-Step Methodology
Pre-Mixing: In a planetary mixer, combine the Silyl-terminated polymer (100 parts) with

plasticizers and fillers (calcium carbonate) if required. Dehydrate under vacuum at 80 °C for

1 hour.

Catalyst Addition: Cool to < 40 °C. Add N,N',N''-Trimethylguanidine (0.2 to 0.5 parts by

weight).

Crosslinker Addition: Add Methyltrimethoxysilane (2-3 parts) and mix under nitrogen for 10

minutes.

Curing Test:

Cast a film (2 mm thickness) on a glass plate.

Expose to 23 °C / 50% Relative Humidity.

Tack-Free Time: 15–45 minutes (faster than standard amine catalysts).

Full Cure: 24 hours.[5]
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Issue Probable Cause Corrective Action

Broad Dispersity (

)

Trace water in

monomer/solvent

Re-dry L-Lactide (recrystallize

x2) and distill solvent over

Na/Benzophenone or

.

Slow Polymerization Rate Catalyst deactivation by acids

Ensure monomer is acid-free

(no residual lactic acid).

Increase catalyst loading to 1.0

eq vs initiator.

Yellowing of Polymer Oxidation of catalyst

Ensure strict inert atmosphere

(

/Ar). Use fresh catalyst.

Phase Separation (Silanes) Catalyst incompatibility

N,N',N''-Trimethylguanidine is

generally miscible, but for

highly non-polar resins, pre-

dilute in a small amount of

alcohol.

References
Schuchardt, U., et al. (1998). Transesterification of vegetable oils: a review. Journal of the

Brazilian Chemical Society. (Highlights the superior performance of symmetric guanidines

like 1,2,3-trimethylguanidine in transesterification due to cation symmetry).

Kovacevic, B., et al. (2013). Design of Superbasic Guanidines: The Role of Multiple

Intramolecular Hydrogen Bonds.[1][4][6] The Journal of Organic Chemistry.[4] (Establishes

N,N',N''-Trimethylguanidine as a reference standard for superbase design and proton

affinity).

Wakana, K., et al. (2016). Curable coating compositions of silane functional polymers.[7]

World Intellectual Property Organization, WO2016137881A1. (Validates the use of

trimethylguanidine isomers in tin-free silane curing).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.academia.edu/33038882/Design_of_Superbasic_Guanidines_The_Role_of_Multiple_Intramolecular_Hydrogen_Bonds
https://www.researchgate.net/publication/239188098_Synthesis_and_properties_of_novel_guanidine_bases_N_N'_NTris3-dimethylaminopropyl-guanidine
https://www.researchgate.net/publication/362372108_Superhyperbasicity_of_novel_diquinonimino_derivatives_of_guanidine_in_gas_phase
https://www.researchgate.net/publication/239188098_Synthesis_and_properties_of_novel_guanidine_bases_N_N'_NTris3-dimethylaminopropyl-guanidine
https://www.benchchem.com/product/b1605261/docs?utm_src=pdf-body#application-note-n-n-n-trimethylguanidine-in-polymerization-processes
https://patents.google.com/patent/WO2016137881A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605261?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lohmeijer, B. G. G., et al. (2006). Guanidine and Amidine Organocatalysts for Ring-Opening

Polymerization of Cyclic Esters.[8] Macromolecules. (General reference for guanidine-

mediated ROP mechanisms).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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